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Compound of Interest

Compound Name: KS370G

Cat. No.: B021929

For Researchers, Scientists, and Drug Development Professionals

Introduction

KS370G, chemically identified as Caffeic Acid Phenethyl Amide (CAPA), is a synthetic
derivative of the naturally occurring compound Caffeic Acid Phenethyl Ester (CAPE). While
sharing structural similarities with CAPE, a well-studied agent with known anti-inflammatory,
antioxidant, and anti-cancer properties, KS370G's amide linkage confers greater metabolic
stability, making it a compound of significant interest for therapeutic development. This
technical guide provides a comprehensive overview of the chemical structure, biological
activities, and underlying mechanisms of action of KS370G, with a focus on presenting
guantitative data and detailed experimental methodologies.

Chemical Structure and Identification

The foundational step in understanding the therapeutic potential of KS370G lies in its precise
molecular architecture.

Chemical Name: Caffeic Acid Phenethyl Amide[1][2]
IUPAC Name: (E)-3-(3,4-dihydroxyphenyl)-N-(2-phenylethyl)prop-2-enamide
SMILES: O=C(/C=C/clcc(O)c(O)ccl)NCCclcccccl

Molecular Formula: C17H17NOs3
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Molecular Weight: 283.32 g/mol
Chemical Structure:
Caption: Chemical Structure of KS370G.

Biological Activity and Quantitative Data

KS370G has demonstrated a range of biological activities, primarily focusing on its anti-cancer
and cardioprotective effects. The following table summarizes key quantitative data from in vitro

studies.
Cell Line Assay Type Parameter Value (pM) Reference
HelLa (Cervical Cytotoxicity
ICs0 112 [1]
Cancer) (MTT Assay)
BE(2)-C Cytotoxicit
@) Y y ICso 12 [1]

(Neuroblastoma)  (MTT Assay)

Mechanism of Action: Signaling Pathways

The therapeutic effects of KS370G are attributed to its modulation of key cellular signaling
pathways. While direct and exhaustive studies on KS370G are ongoing, its mechanism is
largely inferred from its structural analog, CAPE, which is a known inhibitor of the Nuclear
Factor-kappa B (NF-kB) pathway. NF-kB is a critical transcription factor involved in
inflammatory responses, cell survival, and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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